Cas no 2228769-94-4 (N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine)

• Product Name: N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine
• CAS No: 2228769-94-4
• MF: C₆H₁₁N₃O
• MW: 141.171040773392
• CID: 5762174
• PubChem ID: 165876892
• Update Time: 2025-06-08

N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• N-[(1-ethyl-1H-pyrazol-3-yl)methyl]hydroxylamine
• EN300-1743765
• 2228769-94-4
• N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine

• Inchi： 1S/C6H11N3O/c1-2-9-4-3-6(8-9)5-7-10/h3-4,7,10H,2,5H2,1H3
• InChI Key： JAODJNCKTUMZAS-UHFFFAOYSA-N
• SMILES： ONCC1C=CN(CC)N=1

Computed Properties

• Exact Mass: 141.090211983g/mol
• Monoisotopic Mass: 141.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 50.1Ų

Additional information on N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine

N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine: A Comprehensive Overview

N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine, with the CAS number 2228769-94-4, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, including medicinal chemistry and biochemistry. This compound is characterized by its unique structural features, which include a pyrazole ring and a hydroxylamine functional group. These features contribute to its diverse chemical properties and biological activities, making it a valuable subject of study for researchers and pharmaceutical companies alike.

The chemical structure of N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine is particularly noteworthy. The pyrazole ring, a five-membered heterocyclic compound, is known for its stability and reactivity. It is commonly found in many biologically active molecules, including drugs and natural products. The presence of the hydroxylamine group, on the other hand, introduces additional reactivity and functional versatility. This combination of structural elements makes N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine a promising candidate for various chemical and biological applications.

In the realm of medicinal chemistry, N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine has been explored for its potential therapeutic properties. Recent studies have shown that this compound exhibits significant antioxidant and anti-inflammatory activities. These properties are attributed to the ability of the hydroxylamine group to scavenge free radicals and modulate inflammatory pathways. Additionally, the pyrazole ring contributes to the compound's ability to interact with specific biological targets, such as enzymes and receptors.

One of the key areas of research involving N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine is its potential as an anti-cancer agent. Preliminary studies have demonstrated that this compound can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action appears to involve the modulation of signaling pathways that are critical for cancer cell survival and proliferation. These findings suggest that N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine could be further developed as a novel therapeutic agent for cancer treatment.

Beyond its potential as a therapeutic agent, N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine has also been studied for its role in chemical synthesis and catalysis. The hydroxylamine group can serve as a versatile functional handle for various chemical transformations, including oxidation reactions and coupling reactions. This makes the compound useful in the synthesis of more complex molecules, such as pharmaceutical intermediates and fine chemicals.

In the context of biochemistry, N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine has been investigated for its interactions with biomolecules. Studies have shown that this compound can bind to specific proteins and nucleic acids, potentially modulating their function. For example, it has been found to interact with certain enzymes involved in metabolic pathways, suggesting potential applications in metabolic disorders and other diseases.

The synthesis of N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 1-methylpyrazole with an appropriate hydroxylamine derivative under controlled conditions. Advances in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for research and industrial applications.

In conclusion, N-(1-ethyl-1H-pyrazol-3-yl)methylhydroxylamine (CAS No: 2228769-94-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, biochemistry, and chemical synthesis. Its unique structural features endow it with valuable chemical properties and biological activities, making it an important subject of ongoing research. As new findings continue to emerge, this compound is likely to play an increasingly significant role in the development of novel therapeutics and advanced materials.